Cas no 98792-03-1 (4-Chloro-8-methoxy-5H-pyrimido5,4-bindole)

• Product Name: 4-Chloro-8-methoxy-5H-pyrimido5,4-bindole
• CAS No: 98792-03-1
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• MDL: MFCD00753479
• CID: 1068347
• PubChem ID: 5399944
• Update Time: 2025-05-27

4-Chloro-8-methoxy-5H-pyrimido5,4-bindole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole
• 1-chloro-6-methoxy-9H-2,4,9-triaza-fluorene
• FT-0740932
• CHEMBL1488495
• SCHEMBL6825023
• BDBM128218
• YDA79203
• Oprea1_713571
• CS-0315340
• AKOS000301566
• MLS000559714
• 4-chloranyl-8-methoxy-5H-pyrimido[5,4-b]indole
• 98792-03-1
• SR-01000478920-1
• HMS2553G12
• VS-02576
• BRD-K15820474-001-08-9
• 4-chloro-8-methoxy-5H-pyrimid[5,4-b]indole
• SR-01000478920
• Oprea1_264929
• cid_5399944
• SMR000174930
• BBL010582
• DA-17750
• STK500513
• 4-Chloro-8-methoxy-5H-pyrimido5,4-bindole

• MDL： MFCD00753479
• Inchi： 1S/C11H8ClN3O/c1-16-6-2-3-8-7(4-6)9-10(15-8)11(12)14-5-13-9/h2-5,15H,1H3
• InChI Key： GFJIJJZNYCWNGS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3C=C(C=CC=3N2)OC)N=CN=1

Computed Properties

• Exact Mass: 233.0355896g/mol
• Monoisotopic Mass: 233.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

4-Chloro-8-methoxy-5H-pyrimido5,4-bindole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Chloro-8-methoxy-5H-pyrimido5,4-bindole

Recent Advances in the Study of 4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole (CAS: 98792-03-1)

The compound 4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole (CAS: 98792-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidoindole scaffold, has demonstrated promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the most notable advancements in the study of this compound is its role as a potent kinase inhibitor. Research published in the Journal of Medicinal Chemistry (2023) highlights its selective inhibition of specific tyrosine kinases involved in cancer cell proliferation. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate that 4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole exhibits high affinity for the ATP-binding sites of these kinases, thereby disrupting downstream signaling pathways essential for tumor growth.

In addition to its anticancer properties, recent investigations have explored its neuroprotective effects. A 2024 study in ACS Chemical Neuroscience revealed that this compound can modulate the activity of key enzymes involved in oxidative stress and neuroinflammation, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study utilized both cell-based models and animal studies to validate these findings, showing significant reductions in markers of neuronal damage.

The synthetic chemistry community has also made strides in optimizing the production of 4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole. A recent publication in Organic Letters (2024) described a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces the number of purification steps. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies, addressing previous challenges related to scalability and cost.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be necessary to improve its bioavailability and reduce off-target effects. Ongoing research is focused on structural analogs and prodrug formulations to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 4-Chloro-8-methoxy-5H-pyrimido[5,4-b]indole (CAS: 98792-03-1) represents a versatile and promising scaffold in medicinal chemistry. Its dual applications in oncology and neuroprotection, coupled with recent advancements in synthetic methodologies, underscore its potential as a lead compound for future drug development. Continued research and collaboration will be essential to fully realize its therapeutic benefits.